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Compound of Interest

Compound Name: ML344

Cat. No.: B1677341 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical compounds are paramount to ensuring a secure laboratory environment

and minimizing environmental impact. This guide provides essential safety and logistical

information for the proper disposal of ML344, a small molecule inhibitor.

Disclaimer: This document provides general guidance. Always consult the specific Safety Data

Sheet (SDS) provided by the manufacturer for ML344 for complete and accurate safety and

disposal information.

Immediate Safety and Handling Precautions
Before handling ML344, it is crucial to be aware of its potential hazards. While a specific Safety

Data Sheet for ML344 is not publicly available, information from structurally similar tetrazole-

based compounds suggests that it may be a flammable solid and a skin and eye irritant.[1]

Therefore, appropriate personal protective equipment (PPE) should be worn at all times.

Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile) must be worn. Inspect gloves for any tears or

punctures before use.

Eye Protection: Safety glasses with side shields or goggles are mandatory to protect against

splashes or airborne particles.

Lab Coat: A flame-resistant lab coat should be worn to protect skin and clothing.
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Respiratory Protection: If working with the compound in a way that may generate dust or

aerosols, a properly fitted respirator may be necessary.

Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.[2]

Ensure that an eyewash station and safety shower are readily accessible in the event of

accidental exposure.[3]

ML344 Properties and Hazard Information
The following table summarizes known properties of ML344 and provides placeholder

information for hazard classifications based on a structurally similar compound. Users must

consult the official ML344 SDS for accurate hazard data.

Property Data Source

IUPAC Name

1-ethyl-N-(4-

isopropylbenzyl)-1H-tetrazol-5-

amine

PubChem

Molecular Formula C13H19N5 PubChem

Molecular Weight 245.32 g/mol PubChem

Physical State Solid Assumed

GHS Hazard Classification
Data Not Available (Consult

SDS)
-

Potential Hazards

Flammable Solid, Skin Irritant,

Serious Eye Irritant (Assumed)

[1]

AK Scientific, Inc.

Toxicity Data
Data Not Available (Consult

SDS)
-

Environmental Hazards
Data Not Available (Consult

SDS)
-
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Step-by-Step Disposal Protocol
The disposal of ML344 and its contaminated materials must be handled as hazardous

chemical waste. Do not dispose of ML344 down the drain or in regular trash.

Waste Segregation:

Collect all solid waste contaminated with ML344 (e.g., unused compound, contaminated

filter paper, pipette tips) in a designated, compatible, and clearly labeled hazardous waste

container.

Liquid waste containing ML344 (e.g., solutions) should be collected in a separate,

compatible, and labeled liquid waste container. Do not mix with other incompatible waste

streams.[4]

Container Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste."

The label must include the full chemical name: "ML344 (1-ethyl-N-(4-isopropylbenzyl)-1H-

tetrazol-5-amine)" and an accurate estimation of the concentration and volume.[5]

Indicate any known hazards (e.g., Flammable Solid, Irritant) on the label.

Storage of Waste:

Store waste containers in a designated satellite accumulation area, such as a chemical

fume hood or a designated cabinet for flammable solids.[2]

Keep containers tightly sealed when not in use.

Ensure secondary containment is in place to prevent spills.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup for the hazardous waste.[5]
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Provide them with all necessary information from the waste container label.

Decontamination of Empty Containers:

Empty containers that held ML344 must be triple-rinsed with a suitable solvent (e.g.,

ethanol or acetone).

The rinsate must be collected and disposed of as hazardous liquid waste.[4]

After triple-rinsing, the container can be disposed of in the regular trash after defacing the

original label.

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of ML344.
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Caption: Logical workflow for the safe disposal of ML344 waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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